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Introduction

Lanthanum(lll) iodide, with the chemical formula Lals, is an inorganic compound that serves as
a significant precursor in the synthesis of other lanthanide-containing materials.[1][2] It is a
hygroscopic, white to yellowish or grayish-white solid crystalline compound.[2][3] This technical
guide provides an in-depth overview of the core chemical and physical properties, synthesis
methodologies, structural information, and safety and handling guidelines for Lanthanum(lll)
iodide, CAS number 13813-22-4. The information is curated to be a vital resource for
researchers, scientists, and professionals in drug development and materials science.

Chemical and Physical Properties

Lanthanum(lll) iodide is characterized by several key physical and chemical properties that are
crucial for its application and handling. It is highly soluble in water and acetone.[3] The
compound is also known for its hygroscopic nature, readily absorbing moisture from the air.[2]

Table 1: Physical and Chemical Properties of Lanthanum(lll) lodide
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Property Value Reference
CAS Number 13813-22-4 [4]
Molecular Formula Lals [4]
Molar Mass 519.62 g/mol [4]

White to yellowish or grayish-

Appearance white orthorhombic crystals or [21[3114]
beads

Melting Point 772 °C [3]

Density 5.63 g/cm?3 [3]

N Highly soluble in water; soluble

Solubility ) [3]
in acetone

Sensitivity Hygroscopic [4]

Synthesis of Lanthanum(lll) lodide

Several synthetic routes have been established for the preparation of Lanthanum(lll) iodide.
The choice of method often depends on the desired purity, scale, and available starting
materials.

Experimental Protocols

Protocol 1: Direct Reaction of Lanthanum Metal with lodine

This method involves the direct combination of lanthanum metal and elemental iodine.
e Reaction:2La+ 312 —» 2 Lals

e Procedure:

o Stoichiometric amounts of lanthanum metal and iodine are placed in a sealed, evacuated
reaction vessel, typically a quartz ampoule.
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o The vessel is heated to initiate the reaction. Careful temperature control is necessary to
manage the sublimation of iodine and ensure a complete reaction.

o The product, anhydrous Lanthanum(lll) iodide, is obtained after cooling. Purification can

be achieved through sublimation.[1]
Protocol 2: Reaction of Lanthanum Metal with Mercury(ll) lodide
This route provides an alternative for the synthesis of anhydrous Lanthanum(lll) iodide.
e Reaction: 2 La+ 3 Hgl2 » 2 Lals + 3 Hg
» Procedure:

o Lanthanum metal is reacted with mercury(ll) iodide in an appropriate solvent or under
controlled heating conditions.

o The elemental mercury produced as a byproduct must be carefully handled and removed.
o The resulting Lanthanum(lll) iodide can be purified from the reaction mixture.
Protocol 3: Reaction of Lanthanum Oxide with Hydroiodic Acid

This method is suitable for producing aqueous solutions of Lanthanum(lll) iodide. However,
obtaining the anhydrous form from the hydrated product can be challenging due to hydrolysis.

[1]
e Reaction: La203 + 6 HI —» 2 Lals + 3 H20
» Procedure:
o Lanthanum oxide is dissolved in hydroiodic acid.
o The reaction yields a solution of Lanthanum(lIl) iodide.

o Evaporation of the water to obtain the anhydrous salt is difficult as it can lead to the
formation of oxyiodides or hydroxides.[1] A specific method to produce anhydrous halides
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involves heating the hydrated lanthanide halide with an ammonium halide in a vacuum to

expel water and the ammonium halide.[5]

Synthesis Workflow Diagrams
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Caption: Synthesis routes for Lanthanum(lll) iodide.

Crystal Structure

Lanthanum(lll) iodide adopts an orthorhombic crystal structure.[1] This structure is
isomorphous with plutonium(lll) bromide and is characteristic of the triiodides of the lighter
lanthanides (from lanthanum to neodymium).[1] In contrast, the heavier lanthanides typically
form a hexagonal crystal structure similar to that of bismuth(lll) iodide.[1] While detailed
crystallographic data for pure Lals is not readily available in the searched literature, studies on
related compounds like lanthanum iodide thiosilicate (Lasl[SiSa4]2) provide insights into the
coordination environment of lanthanum with iodide ions.[6] In such complex structures,
lanthanum cations are coordinated by both sulfur and iodine atoms.[6]
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Caption: Conceptual overview of Lanthanum(lll) iodide's crystal structure.

Characterization
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The characterization of Lanthanum(lll) iodide and its complexes involves various analytical
techniques to confirm the composition and structure. These methods include:

o Elemental Analysis: To determine the stoichiometric ratio of lanthanum and iodine.[3]

« X-ray Powder Diffraction (XRPD): To identify the crystalline phase and determine the crystal
structure.[3]

e Spectroscopic Methods:

o Infrared (IR) Spectroscopy: To identify functional groups and characterize the bonding in
complexes of Lanthanum(lIl) iodide.[3]

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to study the structure of
diamagnetic lanthanum complexes in solution.[3]

Applications

Lanthanum(lll) iodide is a versatile compound with applications in various fields of chemistry
and materials science:

o Precursor for Synthesis: It serves as a starting material for the synthesis of other lanthanide
compounds, including organometallic complexes.[1][2]

o Catalysis: Lanthanum(lll) iodide has been used as a catalyst in organic reactions, such as
the transesterification of N-acyloxazolidinones.[4][7]

o Luminescent Materials: Due to the luminescent properties of lanthanides, their compounds,
including iodides, are investigated for use in phosphors for lighting and display technologies.

[2]

 Scintillator Materials: Pure Lanthanum(lll) iodide, substantially free of lanthanum iodate, is a
matrix material for scintillators, which are used in radiation detection.[3]

Safety and Handling

Lanthanum(lll) iodide requires careful handling due to its chemical properties and potential
hazards.
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Table 2: GHS Hazard Information for Lanthanum(lll) lodide

Hazard Statement Precautionary Statement

H315: Causes skin irritation. P264: Wash skin thoroughly after handling.

) o P280: Wear protective gloves/ eye protection/
H319: Causes serious eye irritation. ]
face protection.

] o P261: Avoid breathing
H335: May cause respiratory irritation. )
dust/fume/gas/mist/vapors/spray.

P271: Use only outdoors or in a well-ventilated

area.

P302+P352: IF ON SKIN: Wash with plenty of

water.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P312: Call a POISON CENTER or doctor if you

feel unwell.

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an

approved waste disposal plant.

Data sourced from various safety data sheets.

Due to its hygroscopic nature, Lanthanum(lll) iodide should be stored in a tightly sealed
container in a dry, well-ventilated area to prevent moisture absorption.[4] When handling the
compound, appropriate personal protective equipment (PPE), including gloves, safety glasses,
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and a lab coat, should be worn. Work should be conducted in a well-ventilated area or under a
fume hood to avoid inhalation of dust.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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